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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Cyhalothrin-d5
analytical standard, designed for precise and accurate quantification in research and analytical
laboratories. This document outlines the technical specifications, experimental applications,

and the fundamental role of this isotopically labeled internal standard in modern analytical
workflows.

Core Technical Data

Cyhalothrin-d5 serves as an ideal internal standard for the analysis of cyhalothrin and its
isomers, such as lambda-cyhalothrin, by mass spectrometry. Its physical and chemical
properties closely mirror the unlabeled analyte, ensuring equivalent behavior during sample
preparation and analysis, which is crucial for correcting matrix effects and analyte loss.[1]
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Property Value Source
Chemical Name A-Cyhalothrin-(phenoxy-d5) [1]
Synonyms A-Cyhalothrin-d5 [1]
Molecular Formula C23Ds5H14CIFsNO3 [1]
Molecular Weight 454.88 g/mol [1]
Assay (Purity) >98.0% (HPLC) [1]
Isotopic Enrichment 98.7% [2][3]
Format Neat [1]
Storage Temperature 2-8°C [1]

Application

Isotope Dilution Mass

1
Spectrometry (IDMS) s

Chemical Structures

The structural difference between Cyhalothrin and its deuterated analog is the substitution of

five hydrogen atoms with deuterium on the phenoxy ring.
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Figure 2. Analytical Workflow with Internal Standard
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Figure 3. Principle of Isotope Dilution Mass Spectrometry

Analyte Internal Standard
(Cyhalothrin) (Cyhalothrin-d5)

Ané&gical Ppﬂ{ess
(Extraction & Cleanua

MS Detection

Data Analysis

Measure Peak Area Ratio
(Analyte / 1S)
(Calibration Curve)
Calculate Analyte
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2025]. [Online PDF]. Available at:
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research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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